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Compound of Interest

Compound Name: Fenofibric acid ethyl ester

Cat. No.: B194606 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Fenofibric acid ethyl ester, a compound utilized in pharmaceutical research,

requires careful disposal to mitigate potential environmental and health risks. This guide

provides a comprehensive, step-by-step procedure for its safe disposal, aligning with general

laboratory safety protocols and chemical waste management principles.

Immediate Safety and Handling Precautions
Before initiating the disposal process, it is crucial to adhere to the following safety measures to

minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE):

PPE Item Specification

Gloves Chemical-resistant nitrile gloves

Eye Protection Safety goggles or a face shield

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or under a fume

hood.
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Handle fenofibric acid ethyl ester in a well-ventilated area, preferably within a chemical fume

hood, to prevent the inhalation of any potential vapors.[1][2] Avoid all direct contact with the

skin and eyes.[2]

Step-by-Step Disposal Protocol
The disposal of fenofibric acid ethyl ester should be managed as hazardous chemical waste.

Do not dispose of this compound down the drain or in regular trash.

1. Waste Segregation and Identification:

Designate a specific, clearly labeled waste container for "Hazardous Waste: Fenofibric Acid
Ethyl Ester" or "Organic Waste."[1][3]

It is critical to avoid mixing fenofibric acid ethyl ester with other incompatible waste

streams, such as strong oxidizing agents, acids, or bases.[1]

2. Containerization:

Utilize a chemically resistant container with a secure, leak-proof lid. High-density

polyethylene (HDPE) or glass containers are generally appropriate.[1][4]

For liquid forms or solutions, do not overfill the container; it is recommended to leave at least

10% headspace to accommodate any potential expansion.[1][4]

For solid forms, carefully sweep the material onto paper and place it in the designated waste

container, avoiding dust formation.[2][3]

3. Handling Spills and Small Quantities:

Small Liquid Spills (<50ml): Absorb the spill using an inert material like vermiculite, perlite, or

commercially available chemical absorbents.[3] Scoop the absorbed material into the

designated hazardous waste container.[3]

Small Solid Quantities: Carefully sweep the solid material, taking precautions to avoid

creating dust, and place it into the designated waste container.[2][3]

4. Storage of Waste:
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Securely seal the waste container and store it in a designated, cool, and well-ventilated

secondary containment area.[1]

This storage area must be away from heat, sparks, and open flames.[1]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[1][2]

Provide the disposal contractor with a comprehensive list of the waste contents, including the

name "fenofibric acid ethyl ester" and any other relevant hazard information.[1]

Fenofibric acid is noted as being very toxic to aquatic life with long-lasting effects, reinforcing

the need for professional disposal.[2][5][6] One recommended disposal method is to dissolve

or mix the material with a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[2]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of fenofibric acid ethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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